Cas no 877130-83-1 (Benzene, 1-methyl-2-nitro-4-propoxy-)

• Product Name: Benzene, 1-methyl-2-nitro-4-propoxy-
• CAS No: 877130-83-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 653140
• PubChem ID: 58764279
• Update Time: 2025-04-19

Benzene, 1-methyl-2-nitro-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-2-nitro-4-propoxy-
• 1-methyl-2-nitro-4-propoxybenzene
• SCHEMBL4228943
• 1-Methyl-2-nitro-4-propoxy-benzene
• 877130-83-1
• DTXSID90729899
• WCZYNYMYRMVSHM-UHFFFAOYSA-N

• Inchi： 1S/C10H13NO3/c1-3-6-14-9-5-4-8(2)10(7-9)11(12)13/h4-5,7H,3,6H2,1-2H3
• InChI Key： WCZYNYMYRMVSHM-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=C(C=1)[N+](=O)[O-])CCC

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų